2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide

• Molecular Formula: C12H11ClN2OS
• Molecular Weight: 266.75 g/mol
• IUPAC Name: 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C12H11ClN2OS/c1-7-5-3-4-6-9(7)15-11(16)10-8(2)14-12(13)17-10/h3-6H,1-2H3,(H,15,16)
• InChI Key: DYZDOJDKTQFGSO-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)C2=C(N=C(S2)Cl)C

Description

2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide, also known as CMFZ, is a thiazole derivative that has garnered interest in the scientific community due to its potential applications in various research fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide involves the inhibition of various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide has been shown to inhibit the activation of these pathways, leading to the inhibition of cell growth, proliferation, and inflammation.
Biochemical and Physiological Effects:
2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, the reduction of inflammation, and the reduction of oxidative stress. 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide has also been shown to have low toxicity and high selectivity towards cancer cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide in lab experiments is its high selectivity towards cancer cells, which reduces the risk of off-target effects. 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide also has low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of using 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide in lab experiments is its low solubility, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide, including the optimization of its synthesis method to improve its yield and purity, the investigation of its potential applications in other research fields, such as infectious diseases and metabolic disorders, and the development of new derivatives with improved solubility and efficacy. Additionally, the use of 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide in combination with other compounds or therapies could also be explored to enhance its therapeutic potential.

Synthesis Methods

2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide has been synthesized using different methods, including one-pot synthesis, microwave-assisted synthesis, and solvent-free synthesis. The one-pot synthesis involves the reaction of 2-chloro-4-methylthiazole-5-carboxylic acid with 2-methylphenylamine in the presence of a coupling agent and a base. The microwave-assisted synthesis involves the reaction of 2-chloro-4-methylthiazole-5-carboxylic acid with 2-methylphenylamine in the presence of a base under microwave irradiation. The solvent-free synthesis involves the grinding of 2-chloro-4-methylthiazole-5-carboxylic acid and 2-methylphenylamine in the presence of a base. These methods have been optimized to yield high purity and high yield of 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide.

Scientific Research Applications

2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide has been studied for its potential applications in various research fields, including cancer research, inflammation research, and neurological research. In cancer research, 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In inflammation research, 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological research, 2-chloro-4-methyl-N-(2-methylphenyl)-1,3-thiazole-5-carboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.